Cas no 110207-92-6 (1-(chloromethyl)-3-ethoxybenzene)

• Product Name: 1-(chloromethyl)-3-ethoxybenzene
• CAS No: 110207-92-6
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 1196521
• PubChem ID: 22048372
• Update Time: 2025-04-20

1-(chloromethyl)-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-3-ethoxybenzene
• ACMC-20md25
• CTK0D5112
• SureCN5745566
• Benzene, 1-(chloromethyl)-3-ethoxy-
• AKOS009224544
• 3-chloromethyl-phenetole
• Aethyl-(3-chlormethyl-phenyl)-aether
• 3-ethoxybenzyl chloride
• 3-Aethoxy-benzylchlorid
• 3-Aethoxy-1-chlormethyl-benzol
• 3-Chlormethyl-phenetol
• ACMC-20md25; CTK0D5112; SureCN5745566; Benzene, 1-(chloromethyl)-3-ethoxy-; AKOS009224544; 3-chloromethyl-phenetole; Aethyl-(3-chlormethyl-phenyl)-aether; 3-ethoxybenzyl chloride; 3-Aethoxy-benzylchlorid; 3-Aethoxy-1-chlormethyl-benzol; 3-Chlormethyl-phenetol;
• DTXSID10621982
• ALSMPEGZYYZBDC-UHFFFAOYSA-N
• 3-Ethoxybenzylchloride
• DS-020498
• SCHEMBL5745566
• EN300-1229438
• 110207-92-6

• Inchi： 1S/C9H11ClO/c1-2-11-9-5-3-4-8(6-9)7-10/h3-6H,2,7H2,1H3
• InChI Key： ALSMPEGZYYZBDC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides